Cas no 2172228-10-1 (benzyl 1-(aminomethyl)-2-azabicyclo3.2.1octane-2-carboxylate)

• Product Name: benzyl 1-(aminomethyl)-2-azabicyclo3.2.1octane-2-carboxylate
• CAS No: 2172228-10-1
• MF: C₁₆H₂₂N₂O₂
• MW: 274.358084201813
• CID: 6323886
• PubChem ID: 165802325
• Update Time: 2025-10-29

benzyl 1-(aminomethyl)-2-azabicyclo3.2.1octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 1-(aminomethyl)-2-azabicyclo3.2.1octane-2-carboxylate
• 2172228-10-1
• EN300-1478249
• benzyl 1-(aminomethyl)-2-azabicyclo[3.2.1]octane-2-carboxylate

• Inchi： 1S/C16H22N2O2/c17-12-16-8-6-13(10-16)7-9-18(16)15(19)20-11-14-4-2-1-3-5-14/h1-5,13H,6-12,17H2
• InChI Key： DXYVCEZMAYWXLR-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCC2CCC1(CN)C2)=O

Computed Properties

• Exact Mass: 274.168127949g/mol
• Monoisotopic Mass: 274.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.6Ų

Additional information on benzyl 1-(aminomethyl)-2-azabicyclo3.2.1octane-2-carboxylate

Benzyl 1-(Aminomethyl)-2-Azabicyclo[3.2.1]octane-2-Carboxylate: A Comprehensive Overview

Benzyl 1-(aminomethyl)-2-azabicyclo[3.2.1]octane-2-carboxylate, with the CAS number NO21722-28-1, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique bicyclic structure, which combines a benzyl group with a bicyclo[3.2.1]octane framework, making it a versatile molecule with potential applications in drug delivery systems and therapeutic agents.

The core structure of this compound, the benzyl group, is a benzene ring attached to a methylene group (-CH₂-), which serves as a common functional group in many organic compounds. The aminomethyl substituent introduces an amino group (-NH₂) directly onto the methyl chain, adding functionality and reactivity to the molecule. The bicyclo[3.2.1]octane framework is a rigid, bicyclic structure that provides stability and unique spatial arrangements, which are critical for its interactions with biological systems.

Recent studies have highlighted the potential of this compound as a precursor for the development of novel drug delivery systems. Its ability to form stable complexes with various bioactive molecules makes it an attractive candidate for encapsulating drugs or imaging agents. For instance, researchers have explored its use in creating nanoparticles that can deliver therapeutic agents to specific tissues or cells, minimizing systemic toxicity and enhancing treatment efficacy.

In addition to its role in drug delivery, benzyl 1-(aminomethyl)-2-azabicyclo[3.2.1]octane-2-carboxylate has shown promise in targeted therapies. The aminomethyl group allows for the attachment of targeting ligands, such as antibodies or peptides, enabling precise delivery of therapeutic payloads to diseased cells. This approach has been particularly promising in oncology, where selective targeting of cancer cells can significantly reduce side effects associated with conventional chemotherapy.

The carboxylate group in this compound also plays a crucial role in its functionality. It can act as a reactive site for further chemical modifications, such as esterification or amidation, allowing for the creation of derivatives with enhanced pharmacokinetic properties. Recent advancements in click chemistry have enabled researchers to rapidly synthesize various derivatives of this compound, expanding its potential applications in medicinal chemistry.

From a synthetic perspective, the preparation of benzyl 1-(aminomethyl)-2-azabicyclo[3.2.1]octane-2-carboxylate involves multi-step reactions that require precise control over stereochemistry and regioselectivity. The synthesis typically begins with the formation of the bicyclo[3.2.1]octane skeleton using ring-closing metathesis or other cyclization techniques, followed by functionalization with the benzyl and aminomethyl groups.

The stability and bioavailability of this compound have been extensively studied to evaluate its suitability for therapeutic use. Preclinical studies indicate that it exhibits favorable pharmacokinetic profiles, with moderate clearance rates and reasonable half-life values in biological systems. These properties make it an ideal candidate for further development into clinical-stage compounds.

In conclusion, benzyl 1-(aminomethyl)-2-azabicyclo[3.2.1]octane-2-carboxylate represents a significant advancement in organic synthesis and drug development. Its unique structure and functional groups offer immense potential for applications in drug delivery systems, targeted therapies, and medicinal chemistry research.